Cas no 125804-07-1 (Sodium 2-ethylhexanoate)

• Product Name: Sodium 2-ethylhexanoate
• CAS No: 125804-07-1
• Molecular Formula: C₂₁H₄₂O₂
• Molecular Weight: 326.556987285614
• CID: 134609

Sodium 2-ethylhexanoate Properties

Names and Identifiers

• Hexanoic acid, 2-ethyl-
• 2-ETHYL HEXOIC ACID,AR
• Sodium 2-ethylhexanoate
• hexanoic acid, 2-ethyl-, tridecyl ester
• Tridecyl 2-ethylhexanoate

• InChIKey： BFRLRPIMWQKGTM-UHFFFAOYSA-N
• Inchi： 1S/C21H42O2/c1-4-7-9-10-11-12-13-14-15-16-17-19-23-21(22)20(6-3)18-8-5-2/h20H,4-19H2,1-3H3
• SMILES： C(OCCCCCCCCCCCCC)(=O)C(CC)CCCC

Computed Properties

• Exact Mass: 326.31866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Heavy Atom Count: 10
• Complexity: 99.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 26.3
• Boiling Point: 368.2±10.0 °C(Predicted)
• Density: 0.861±0.06 g/cm3(Predicted)